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Compound of Interest

1,4-Piperazinedipropanesulfonic
Compound Name:
acid, betal,beta4-dihydroxy-

Cat. No. B1630553

Proper Disposal of 1,4-
Piperazinedipropanesulfonic Acid (PIPPS)

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe disposal of 1,4-
Piperazinedipropanesulfonic acid (CAS: 5625-56-9), commonly known as PIPPS. The
information is intended for researchers, scientists, and drug development professionals to
ensure safe handling and disposal in a laboratory setting. Currently, no specific data has been
found for the disposal of betal,beta4-dihydroxy-1,4-piperazinedipropanesulfonic acid;
therefore, it is recommended to handle it with the same precautions as the parent compound,
PIPPS, pending further information.

According to multiple safety data sheets (SDS), 1,4-Piperazinedipropanesulfonic acid is not
classified as a hazardous substance under Regulation (EC) No 1272/2008.[1][2] HowevVer,
standard laboratory best practices for chemical waste disposal should be followed.

Key Physical and Chemical Properties

A summary of the key physical and chemical properties of PIPPS relevant to its disposal is
provided in the table below.
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Property Value

Molecular Formula C10H22N206S2
Molecular Weight 330.42 g/mol
Appearance White solid
Storage Temperature +2°C to +8°C

pKal = 3.73 and pKa2 = 7.96 (at 100 mM,

Ka
P 25°C)

Step-by-Step Disposal Procedures

1.

Solid Waste Disposal:

Collection: Collect dry, unused PIPPS powder and place it in a clearly labeled, sealed
container.

Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that
are contaminated with solid PIPPS should also be collected in a designated, sealed waste
container.

Disposal: Dispose of the sealed containers as non-hazardous solid chemical waste, in
accordance with local, state, and federal regulations. Consult your institution's environmental
health and safety (EHS) office for specific guidelines.

. Solution Waste Disposal:

Small Quantities: For small quantities of dilute aqueous solutions of PIPPS, neutralization
may be an option. However, always check with your local regulations before disposing of any
chemical down the drain.[3][4][5]

Neutralization (if permitted):

o Dilute the PIPPS solution with a large volume of water (at least 100 parts water to 1 part
chemical solution).[3]
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o Slowly add a dilute solution of a base (e.g., sodium hydroxide) while stirring and
monitoring the pH.

o Adjust the pH to a neutral range (typically between 6 and 8).

o Once neutralized, the solution may be flushed down the drain with copious amounts of
water, if permitted by local regulations.

o Large Quantities or if Drain Disposal is Prohibited:
o Collect all solutions containing PIPPS in a designated, properly labeled waste container.
o The container should be compatible with aqueous solutions.
o Arrange for pickup and disposal by a licensed chemical waste disposal company.

3. Accidental Spills:

In the event of a spill, the following steps should be taken:

e Evacuate and Ventilate: For large spills, evacuate the immediate area and ensure adequate
ventilation.[1][6]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
goggles, and a lab coat. For large spills or if dust is generated, respiratory protection may be
necessary.[6]

o Containment: Cover drains to prevent the material from entering the sewer system.[6]
e Clean-up:

o Solid Spills: Carefully sweep or scoop up the dry material. Avoid generating dust.[6][7]
Place the collected material into a sealed container for disposal.

o Liquid Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it
into a sealed container for disposal.

o Decontamination: Clean the affected area thoroughly with soap and water.[8]
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» Disposal: Dispose of all contaminated materials as chemical waste according to the
procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,4-
Piperazinedipropanesulfonic acid.

Disposal Workflow for 1,4-Piperazinedipropanesulfonic Acid
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Disposal Workflow for PIPPS

Disclaimer: This information is intended as a guide and should not replace the specific
protocols and regulations of your institution. Always consult your organization's Environmental
Health and Safety (EHS) department for detailed instructions on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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